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Compound of Interest

Compound Name: ABC1183

Cat. No.: B605084 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring Safe and

Compliant Disposal of ABC1183

Proper disposal of the research chemical ABC1183, a selective dual GSK3 and CDK9 inhibitor,

is crucial for maintaining laboratory safety and environmental compliance. As a bioactive small

molecule, ABC1183 requires handling and disposal as chemical waste. Adherence to

established protocols minimizes risks to personnel and the surrounding environment.

Immediate Safety and Logistical Information
ABC1183 should not be disposed of through standard laboratory drains or as regular solid

waste. The primary directive for its disposal is to engage a licensed and approved waste

disposal service.[1] This ensures that the compound is managed and treated in accordance

with local, state, and federal regulations for chemical waste.

Key Disposal Principles:

Segregation: Keep ABC1183 waste separate from other waste streams, particularly non-

hazardous materials.

Labeling: Clearly label all containers holding ABC1183 waste with the chemical name

("ABC1183"), CAS number (1042735-18-1), and appropriate hazard symbols.

Containment: Ensure waste is stored in sealed, leak-proof containers that are compatible

with the chemical's properties.
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Experimental Protocols for Disposal
While specific experimental protocols for the disposal of ABC1183 are not publicly

documented, the following general procedure for chemical waste of this nature should be

followed. This protocol is based on standard laboratory safety guidelines.

Materials Required:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

Sealable, labeled waste container.

Access to a designated chemical waste storage area.

Procedure:

Preparation: Before beginning any experiment that will generate ABC1183 waste, identify

the appropriate waste container. Ensure the container is clean, dry, and properly labeled.

Collection of Solid Waste:

Carefully transfer any solid ABC1183 waste, including unused compound and

contaminated items (e.g., weighing paper, gloves, pipette tips), into the designated waste

container.

Avoid generating dust. If working with a powder, handle it in a chemical fume hood.

Collection of Liquid Waste:

For solutions of ABC1183 (e.g., dissolved in DMSO), pour the waste into a designated

liquid waste container.

Do not mix incompatible waste streams in the same container.

Container Sealing and Storage:

Once the waste has been collected, securely seal the container.
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Store the sealed container in a designated, well-ventilated chemical waste storage area,

away from incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company to arrange for pickup and proper disposal of the waste

container.

Quantitative Data Summary
There is no quantitative data available in the search results regarding disposal procedures for

ABC1183. Disposal protocols for research chemicals are typically procedural rather than

quantitative.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of ABC1183.
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Caption: Workflow for the proper disposal of ABC1183.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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